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Cat. No.: B1370656
Get Quote
Abstract

1-(4-Ethylbenzoyl)piperidin-4-ol is a functionalized piperidine derivative belonging to the
class of benzoylpiperidines, a privileged scaffold in medicinal chemistry. Characterized by a 4-
hydroxypiperidine core acylated with a 4-ethylbenzoic acid moiety, this compound serves as a
critical building block for the synthesis of G-protein coupled receptor (GPCR) ligands, enzyme
inhibitors, and ion channel modulators. This guide provides a comprehensive analysis of its
chemical identity, synthetic methodologies, pharmacological applications, and analytical
characterization, designed to support researchers in optimizing lead compounds.

Part 1: Chemical Identity and Properties[1][2]

This compound is a specific amide derivative. While it may not have a widely indexed CAS
number in public consumer databases, it is a discrete chemical entity definable by its structure
and physical properties.

Table 1: Chemical Identifiers and Physicochemical
Properties|[3]
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Property

Value

IUPAC Name

(4-Ethylphenyl)(4-hydroxy-1-

piperidinyl)methanone

Common Name

1-(4-Ethylbenzoyl)-4-hydroxypiperidine

Molecular Formula C14H19NO2

Molecular Weight 233.31 g/mol

SMILES CCC1=CC=C(C=C1)C(=0O)N2CCC(CC2)0
InChiKey (Calculated) JKIUUDJOCYHIGY-

UHFFFAOYSA-N (Analogous base)

LogP (Predicted)

~2.1-25

H-Bond Donors

1 (Hydroxyl)

H-Bond Acceptors

2 (Amide Carbonyl, Hydroxyl Oxygen)

Physical State

Solid (typically white to off-white powder)

Solubility

Soluble in DMSO, Methanol, DCM; sparingly

soluble in water

Part 2: Synthetic Methodologies

The synthesis of 1-(4-Ethylbenzoyl)piperidin-4-ol relies on the formation of an amide bond
between the secondary amine of 4-hydroxypiperidine and the carboxylic acid derivative of 4-
ethylbenzoic acid.

Method A: Acid Chloride Coupling (High Yield, Scalable)

This method is preferred for gram-scale synthesis due to its efficiency and simple workup.
Reagents:
e 4-Ethylbenzoyl chloride (1.0 eq)

» 4-Hydroxypiperidine (1.1 eq)
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» Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0 eq)

e Dichloromethane (DCM) (Solvent)

Protocol:

Dissolution: Dissolve 4-hydroxypiperidine (10 mmol) and TEA (20 mmol) in anhydrous DCM
(50 mL) under an inert atmosphere (Nz2).

» Addition: Cool the solution to 0°C. Add 4-ethylbenzoyl chloride (10 mmol) dropwise over 15
minutes to control the exotherm.

o Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4—6 hours. Monitor
by TLC (5% MeOH in DCM).

o Workup: Quench with saturated NaHCOs solution. Extract the organic layer, wash with 1N
HCI (to remove unreacted amine), then brine.

e Drying: Dry over anhydrous Na2SOa4 and concentrate in vacuo.

 Purification: Recrystallize from EtOAc/Hexane or purify via flash column chromatography
(SiO2, 0-5% MeOH/DCM).

Method B: Carbodiimide Coupling (Mild Conditions)

Suitable when the acid chloride is not commercially available or to avoid harsh conditions.
Reagents:

e 4-Ethylbenzoic acid[1]

o EDC-HCI/ HOBt (Coupling agents)

o 4-Hydroxypiperidine[2][1]

Protocol:

» Activate 4-ethylbenzoic acid (1.0 eq) with EDC-HCI (1.2 eq) and HOBt (1.2 eq) in DMF or
DCM for 30 minutes.
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e Add 4-hydroxypiperidine (1.0 eq) and stir at RT for 12—18 hours.

o Standard aqueous workup and purification as above.

Visualization: Synthesis Workflow

4_552“?36“’\4;;??: d Activation Step Amide Coupling Workup & Isolation Purification Final Product
4—Hydyroxypiperidine (SOCI2 or EDC/HOBt) (DCM/DMF, Base, RT) (NaHCO3 Wash, Extraction) (Column Chrom. or Recryst.) 1-(4-Ethylbenzoyl)piperidin-4-ol

Click to download full resolution via product page

Caption: Step-by-step synthetic pathway for the production of 1-(4-Ethylbenzoyl)piperidin-4-
ol.

Part 3: Medicinal Chemistry Applications[1][2][10]
[11][12]

The benzoylpiperidine moiety is a "privileged structure” in drug discovery, capable of binding to
multiple receptor subtypes depending on the substitution pattern.

GPCR Ligands (Serotonin & Dopamine)
The 1-benzoylpiperidine core mimics the structure of established 5-HT2A antagonists (e.qg.,

Ketanserin, Altanserin).[3]

o Mechanism: The 4-ethyl group provides lipophilic bulk that can occupy hydrophobic pockets
(e.g., the specificity pocket in 5-HT receptors), while the 4-hydroxyl group serves as a handle
for further functionalization or H-bond interaction.

o Application: Synthesis of dual 5-HT2A/D2 antagonists for antipsychotic research.

Enzyme Inhibitors (Acetylcholinesterase)

While benzylpiperidines (like Donepezil) are classic AChE inhibitors, benzoylpiperidines serve
as bioisosteres with altered metabolic stability.
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o Design Strategy: The amide bond reduces basicity compared to the benzylamine, potentially
improving blood-brain barrier (BBB) penetration properties by altering pKa.

e Functionalization: The 4-OH group is often converted to a carbamate or ether to extend into
the catalytic gorge of the enzyme.

Metabolic Stability & Pharmacokinetics

o Amide Stability: The benzoyl amide is resistant to rapid oxidative deamination (unlike benzyl

amines), prolonging half-life.

 Lipophilicity Tuning: The ethyl group increases LogP relative to the unsubstituted benzoyl
analog, improving membrane permeability.

Visualization: Pharmacophore Decision Tree

Scaffold:
1-(4-Ethylbenzoyl)piperidin-4-ol

Functionalization \L.ead Optimization

Modify 4-OH Group Modify 4-Ethyl Group
Esterification/Carbamate Etherification Oxidation to Ketone Replace Ethyl with
(Prodrugs/AChE Inhibitors) (Linker to Pharmacophores) (Reductive Amination Precursor) F, Cl, OMe (SAR Tuning)

Click to download full resolution via product page
Caption: SAR decision tree for optimizing the 1-(4-Ethylbenzoyl)piperidin-4-ol scaffold.

Part 4: Analytical Characterization

To ensure scientific integrity, the synthesized compound must be validated using the following

expected spectral data.
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Nuclear Magnetic Resonance (NMR)[8]

e 'H NMR (400 MHz, CDCls):

o Aromatic: 6 7.35 (d, J=8 Hz, 2H), 7.20 (d, J=8 Hz, 2H) — Characteristic AA'BB' system of
the para-substituted benzene.

o Ethyl Group: & 2.68 (q, J=7.6 Hz, 2H, -CH2-), 1.25 (t, J=7.6 Hz, 3H, -CHs).

o Piperidine Core: Broad multiplets at d 3.0-4.5 (equatorial/axial protons adjacent to N due
to restricted rotation of the amide), & 3.9 (m, 1H, CH-OH), 6 1.5-2.0 (m, 4H).

o Hydroxyl: & 1.8-2.5 (broad s, 1H, exchangeable with D20).

Mass Spectrometry (MS)

¢ Technique: ESI-MS (Positive Mode).
o Expected Signal: [M+H]* = 234.15 m/z.

o Fragment lons: Loss of water ([M+H-18]"), cleavage of the benzoyl group (m/z ~133 for
ethylbenzoyl cation).

Infrared Spectroscopy (IR)

e Amide Carbonyl (C=0): Strong band at ~1610-1640 cm™1,

o Hydroxyl (O-H): Broad band at ~3200—-3500 cm™1.

e C-H Stretch: 2850-2960 cm~1 (Alkyl).

Part 5: Safety and Handling

o Hazard Classification: Treat as a potentially bioactive substance.
o GHS Signal Word: Warning.

o H-Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation).
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» PPE: Nitrile gloves, safety goggles, and lab coat. Handle in a fume hood to avoid inhalation
of dust.

o Storage: Store in a cool, dry place (2—8°C recommended) under inert gas if long-term
storage is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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